Cas no 1369345-87-8 (4,6-dimethylpyrimidine-5-carbaldehyde)

• Product Name: 4,6-dimethylpyrimidine-5-carbaldehyde
• CAS No: 1369345-87-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5179462
• PubChem ID: 82418619
• Update Time: 2026-03-05

4,6-dimethylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4,6-dimethyl-
• 4,6-dimethylpyrimidine-5-carbaldehyde
• SCHEMBL3632874
• PS-20273
• EN300-169962
• Z1416161433
• 1369345-87-8
• F86275

• Inchi： 1S/C7H8N2O/c1-5-7(3-10)6(2)9-4-8-5/h3-4H,1-2H3
• InChI Key： AZUJMWFGKLOGKQ-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8Ų

Additional information on 4,6-dimethylpyrimidine-5-carbaldehyde

Research Briefing on 4,6-Dimethylpyrimidine-5-Carbaldehyde (CAS: 1369345-87-8) in Chemical Biology and Pharmaceutical Applications

The compound 4,6-dimethylpyrimidine-5-carbaldehyde (CAS: 1369345-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have demonstrated that 4,6-dimethylpyrimidine-5-carbaldehyde serves as a crucial intermediate in the synthesis of various heterocyclic compounds, which are pivotal in medicinal chemistry. Its unique structural features, including the presence of both aldehyde and pyrimidine moieties, make it a valuable scaffold for designing novel bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. The compound's ability to undergo diverse chemical transformations further enhances its utility in combinatorial chemistry and high-throughput screening.

In terms of biological activity, preliminary in vitro and in vivo studies have shown promising results. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4,6-dimethylpyrimidine-5-carbaldehyde exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These findings suggest potential applications in cancer therapy, particularly for malignancies characterized by dysregulated CDK activity. Additionally, the compound's antimicrobial properties have been explored, with some derivatives showing efficacy against drug-resistant bacterial strains, as highlighted in a recent Antimicrobial Agents and Chemotherapy publication.

The synthesis of 4,6-dimethylpyrimidine-5-carbaldehyde has also seen advancements, with researchers developing more efficient and environmentally friendly protocols. A 2022 study in Organic Process Research & Development detailed a novel catalytic method that significantly improves yield and reduces waste generation. Such innovations are critical for scaling up production and ensuring the compound's availability for further pharmacological evaluations. Moreover, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the rational design of more potent and selective derivatives.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo toxicity assessments, and formulation development to enhance bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically viable therapeutics. In conclusion, 4,6-dimethylpyrimidine-5-carbaldehyde represents a promising candidate for drug development, with its multifaceted applications warranting continued investigation.